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Compound of Interest

Compound Name: 2,5-Diaminobenzonitrile

Cat. No.: B076791 Get Quote

2,5-Diaminobenzonitrile: A Technical Guide
CAS Number: 14346-13-5[1][2][3][4][5][6]

This technical guide provides an in-depth overview of 2,5-Diaminobenzonitrile, a chemical

compound utilized in various research and development applications, particularly in the

synthesis of pharmaceuticals and dyes.[1] The document details its chemical and physical

properties, provides comprehensive experimental protocols for its synthesis, and outlines

essential safety and handling information.

Chemical and Physical Properties
2,5-Diaminobenzonitrile, also known as 2-Cyano-1,4-phenylenediamine or 5-

Aminoanthranilonitrile, is a solid organic compound characterized by the presence of two

amino groups and a nitrile group attached to a benzene ring.[1][2] It typically appears as a

white to light yellow crystalline powder and is sparingly soluble in water.[1]

Table 1: Physicochemical Properties of 2,5-Diaminobenzonitrile
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Property Value Source(s)

CAS Number 14346-13-5 [1][2][3][4][5][6]

Molecular Formula C₇H₇N₃ [1][2][4][5]

Molecular Weight 133.15 g/mol [2][4][5][6]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 85-87 °C, 90-92 °C [5][7]

Purity ≥98% [2]

Solubility Sparingly soluble in water [1]

pKa 4.05 ± 0.10 (Predicted) [1]

Density 1.24 g/cm³ [5]

Synthesis Protocols
The synthesis of 2,5-Diaminobenzonitrile can be achieved through the reduction of a nitro-

substituted precursor. Two detailed experimental methods are outlined below.

Method 1: Reduction of 5-Nitroanthranilonitrile
This protocol involves the reduction of 5-nitroanthranilonitrile using stannous chloride dihydrate

in the presence of concentrated hydrochloric acid.[7]

Experimental Protocol:

Prepare a solution of 80 grams (0.356 mole) of stannous chloride dihydrate in 200 ml of

concentrated hydrochloric acid.

To this solution, add 16.314 grams (0.1 mole) of 5-nitroanthranilonitrile in portions over

approximately 5 minutes.

Maintain the internal temperature at about 50°C using water cooling.
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Continue stirring the mixture for 4 hours and then let it stand overnight.

Cool the reaction mixture to 5°C in an ice bath.

Make the mixture strongly basic by adding a cold 50% solution of sodium hydroxide.

Extract the product with methylene chloride.

Wash the combined methylene chloride extracts with water.

Remove the solvent by distillation to obtain the crude product.

Recrystallize the product from a benzene-skellysolve B mixture to yield purified 2,5-
Diaminobenzonitrile. The expected yield is approximately 86.5%, with a melting point of 86-

87°C.[7]
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Synthesis of 2,5-Diaminobenzonitrile via Reduction of 5-Nitroanthranilonitrile
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Synthesis Workflow 1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b076791?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 2: Catalytic Hydrogenation of 2-Cyano-4-
nitroaniline
This alternative synthesis route employs the catalytic hydrogenation of 2-cyano-4-nitroaniline

using a platinum-on-carbon catalyst.[8][9]

Experimental Protocol:

In a 20-liter autoclave, combine 3 kg of 2-cyano-4-nitroaniline, 15 liters of ethanol, 80 g of

3% Pt/C catalyst, and 300 ml of chemically pure ammonia.[9]

Replace the air in the autoclave with nitrogen, then introduce hydrogen gas.

Raise the temperature to 50°C and maintain the pressure at 1.6 MPa until hydrogen

absorption ceases.

After the reaction is complete, filter the reaction mixture and collect the filtrate.

Allow the filtrate to crystallize at -10°C for 18 hours.

Perform solid-liquid separation under a nitrogen atmosphere to obtain the solid product and

a filtrate.

Dry the solid in a vacuum drying oven, followed by vacuum distillation at 130°C to 136°C to

obtain pure, white 2,5-diaminobenzonitrile.[9]

The filtrate can be concentrated to 1/5 of its original volume, and steps 5-7 can be repeated

to recover more product. The overall yield is reported to be 98.0% with a purity of not less

than 99.5%.[9]
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Synthesis of 2,5-Diaminobenzonitrile via Catalytic Hydrogenation
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Synthesis Workflow 2

Safety and Handling
2,5-Diaminobenzonitrile is classified as harmful if swallowed, in contact with skin, or if

inhaled.[10] It is also reported to cause skin and serious eye irritation.[11]
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Table 2: GHS Hazard and Precautionary Statements
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Category Statement Source(s)

Hazard Statements H302: Harmful if swallowed. [10][12]

H312: Harmful in contact with

skin.
[10][12]

H315: Causes skin irritation. [11]

H319: Causes serious eye

irritation.
[11]

H332: Harmful if inhaled. [10]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[8][10]

P264: Wash skin thoroughly

after handling.
[10][12]

P270: Do not eat, drink or

smoke when using this

product.

[10][12]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[10][12][13]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.

[10][12]

P302 + P352: IF ON SKIN:

Wash with plenty of water.
[10][12]
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P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[8]

When handling 2,5-Diaminobenzonitrile, it is crucial to use personal protective equipment,

including gloves, protective clothing, and eye/face protection.[11][13] Work should be

conducted in a well-ventilated area or under a fume hood.[10][11] In case of spills, avoid

generating dust and clean up using dry procedures.[13] Store the compound in a tightly closed

container in a dry, well-ventilated place.[12]

Applications in Research and Drug Development
2,5-Diaminobenzonitrile serves as a valuable building block in organic synthesis.[1] Its

bifunctional nature, with two amino groups and a nitrile moiety, allows for its use in the

construction of various heterocyclic compounds, which are core structures in many

pharmaceutical agents.[1] It is also used in the synthesis of dyes.[1] While the compound itself

is primarily an intermediate, its derivatives are of interest in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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